Cas no 2379321-98-7 (2-Fluoro-3-hydroxy-4-(trifluoromethyl)benzoic acid)

• Product Name: 2-Fluoro-3-hydroxy-4-(trifluoromethyl)benzoic acid
• CAS No: 2379321-98-7
• MF: C₈H₄F₄O₃
• MW: 224.109176635742
• CID: 5075256
• Update Time: 2025-06-08

2-Fluoro-3-hydroxy-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-hydroxy-4-(trifluoromethyl)benzoic acid
• AT22432

• Inchi： 1S/C8H4F4O3/c9-5-3(7(14)15)1-2-4(6(5)13)8(10,11)12/h1-2,13H,(H,14,15)
• InChI Key： WIZGAUIGCJCOKR-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(C(F)(F)F)=C1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5

Additional information on 2-Fluoro-3-hydroxy-4-(trifluoromethyl)benzoic acid

Introduction to 2-Fluoro-3-hydroxy-4-(trifluoromethyl)benzoic acid (CAS No. 2379321-98-7)

2-Fluoro-3-hydroxy-4-(trifluoromethyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2379321-98-7, is a fluorinated aromatic carboxylic acid that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both fluorine and hydroxyl substituents on a benzoic acid backbone, which confers unique physicochemical properties and biological activities. The strategic positioning of these functional groups makes it a valuable scaffold for designing novel therapeutic agents with enhanced efficacy and selectivity.

The structural motif of 2-Fluoro-3-hydroxy-4-(trifluoromethyl)benzoic acid incorporates three key functional elements: a fluoro atom at the 2-position, a hydroxyl group at the 3-position, and a trifluoromethyl group at the 4-position. The fluoro atom is known to modulate metabolic stability, lipophilicity, and binding affinity, while the hydroxyl group introduces polarity and potential hydrogen bonding interactions. The trifluoromethyl group further enhances lipophilicity and metabolic resistance, making this compound an attractive candidate for drug development.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their broad spectrum of biological activities. 2-Fluoro-3-hydroxy-4-(trifluoromethyl)benzoic acid has been explored in various contexts, including its potential as an intermediate in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The presence of both hydroxyl and fluoro groups allows for further derivatization, enabling chemists to fine-tune the pharmacokinetic profile of derived compounds.

One of the most compelling aspects of 2-Fluoro-3-hydroxy-4-(trifluoromethyl)benzoic acid is its role in the development of next-generation therapeutics. For instance, studies have demonstrated its utility in generating potent inhibitors of tyrosine kinases, which are implicated in cancer progression. The fluorine atom's ability to enhance binding interactions with target proteins while simultaneously reducing susceptibility to enzymatic degradation makes this compound particularly promising. Additionally, the hydroxyl group can serve as a site for further functionalization, allowing for the creation of prodrugs or analogs with improved solubility and bioavailability.

The trifluoromethyl group in 2-Fluoro-3-hydroxy-4-(trifluoromethyl)benzoic acid also contributes significantly to its pharmacological properties. This moiety is renowned for its ability to increase metabolic stability by resisting oxidation and hydrolysis. Consequently, drugs incorporating trifluoromethyl groups often exhibit longer half-lives and greater therapeutic efficacy. This characteristic has been leveraged in the design of antiviral medications where prolonged activity is critical for overcoming viral resistance.

Recent advancements in computational chemistry have further highlighted the potential of 2-Fluoro-3-hydroxy-4-(trifluoromethyl)benzoic acid as a lead compound. Molecular docking studies have revealed that this molecule can interact with a variety of biological targets with high affinity. For example, it has been shown to bind tightly to ATP-binding pockets in kinases, thereby inhibiting their activity. Such insights have guided the optimization of derivatives with improved pharmacological profiles.

The synthetic pathways for 2-Fluoro-3-hydroxy-4-(trifluoromethyl)benzoic acid have also seen significant innovation. Modern synthetic methods now allow for the efficient construction of this compound using catalytic processes that minimize waste and improve yield. These advancements are crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability.

From a medicinal chemistry perspective, 2-Fluoro-3-hydroxy-4-(trifluoromethyl)benzoic acid exemplifies how structural modifications can yield compounds with tailored biological activities. Its incorporation into drug candidates has led to several promising candidates entering clinical trials for various diseases. The combination of fluorine's electronic effects and the hydroxyl group's hydrogen bonding capability provides a versatile platform for further exploration.

The future direction of research involving 2-Fluoro-3-hydroxy-4-(trifluoromethyl)benzoic acid is likely to focus on expanding its applications into new therapeutic areas. Given its versatility as a scaffold, it is reasonable to anticipate that derivatives will be developed for conditions ranging from neurodegenerative disorders to infectious diseases. Furthermore, interdisciplinary approaches combining organic synthesis with bioinformatics are expected to accelerate the discovery process.

In conclusion,2-F luoro -3 -hydro xy -4 - (tr if lu or om eth yl )be n z o ic ac id (CAS No. 2379321 -98 -7) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , coupled with recent advances in synthetic methodologies and computational biology , position it as a cornerstone molecule for developing innovative therapeutics . As our understanding of molecular interactions continues to evolve , it is likely that this compound will play an increasingly important role in addressing unmet medical needs .